molecular formula OZn<br>ZnO B10761230 Zinc White CAS No. 155149-97-6

Zinc White

Cat. No.: B10761230
CAS No.: 155149-97-6
M. Wt: 81.4 g/mol
InChI Key: XLOMVQKBTHCTTD-UHFFFAOYSA-N
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Description

Zinc white, also known as zinc oxide, is an inorganic compound that has been used as a pigment since the late eighteenth century. It is one of the three most prominent white pigments available today, alongside lead white and titanium white. This compound is valued for its low toxicity and the cool clarity of its color .

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc white can be produced through two primary methods: the indirect (French) process and the direct (American) process.

    Indirect Process: Zinc metal is melted and vaporized at high temperatures. The vapor is then oxidized in the presence of air to form zinc oxide. This method produces high-purity zinc oxide with fine particle size.

    Direct Process: Zinc ores or secondary materials are heated in the presence of carbon, which reduces the zinc compounds to zinc vapor. The vapor is then oxidized to form zinc oxide.

Industrial Production Methods: Industrial production of this compound involves large-scale operations using the indirect process due to its ability to produce high-purity zinc oxide. The process involves melting zinc metal in a furnace, vaporizing it, and then oxidizing the vapor in a controlled environment to produce zinc oxide .

Types of Reactions:

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

Zinc white has a wide range of applications in scientific research:

Mechanism of Action

Zinc white exerts its effects through several mechanisms:

Comparison with Similar Compounds

Uniqueness of this compound: this compound is unique due to its low toxicity, cool clarity of color, and versatility in various applications. Unlike lead white, it does not pose significant health risks, and compared to titanium white, it offers a more transparent finish, making it suitable for mixing with other pigments .

Properties

IUPAC Name

oxozinc
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InChI

InChI=1S/O.Zn
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InChI Key

XLOMVQKBTHCTTD-UHFFFAOYSA-N
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Canonical SMILES

O=[Zn]
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Molecular Formula

OZn, ZnO
Record name ZINC OXIDE, CRUDE
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Molecular Weight

81.4 g/mol
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Physical Description

Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Pellets or Large Crystals, Other Solid, White, odorless solid; [NIOSH], WHITE POWDER., White, odorless solid.
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Solubility

0.0004 % at 64 °F (NIOSH, 2023), Insoluble in water, Slowly decomposed by water, Soluble in dilute acid, Soluble in acids and alkalies; insoluble in alcohol, 0.00042 g/100 cu cm water at 18 °C, Solubility in water: none, (64 °F): 0.0004%
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Density

5.61 (NIOSH, 2023) - Denser than water; will sink, 5.6 g/cu cm, 5.6 g/cm³, 5.61
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Vapor Pressure

0 mmHg (approx) (NIOSH, 2023), 0 mm Hg (approx), 0 mmHg (approx)
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Mechanism of Action

It acts by providing a physical barrier to prevent skin irritation and help heal damaged skin., ... Freshly formed fumes are ... composed of ... particles in range of 0.05 to 0.5 um, and ... /have/ increased activity when they come into contact with the alveolar walls of lung. As fumes age they become less reactive because they tend to agglomerate or form aggregates and settle out of atmosphere ... thereby reducing concn of reactive particulates in lung. ... The size of particles is important factor in producing the illness. ... Finely divided particles of metals /are/ so small that they behave much like a gas and act on the alveolar surfaces, affecting the lung tissue and not upper respiratory tract. /Zinc/, ... /That/ zinc oxide fume inhalation initiates a time-dependent sequence of proinflammatory events /was postulated/. This includes dose-dependent increases in pulmonary neutrophils and increased tumor necrosis factor (TNF) release into the pulmonary environment beginning at 3 hr after exposure, which, in turn, may lead to increases in bronchoalveolar lavage (BAL) IL-6 and the neutrophil chemoattractant IL-8. The IL-6 then enters the circulation, contributing to the development of the fever and the symptoms of metal-fume fever. /It was/ confirmed, through in vitro studies, that zinc oxide exposure stimulated U937 mononuclear cells to release TNF and IL-8, a finding consistent with in vivo observations in metal-fume fever., The pathogenesis /of metal fume fever/ is unknown, but it is thought to result from endogenous pyrogen release due to cell lysis. Extracts prepared from tracheal mucosa and from the lungs of animals with experimentally induced metal fume fever produce similar symptoms when injected into other animals., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents/
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Impurities

... Some technical grades contain a few tenths of a percent lead.
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Color/Form

White or yellowish-white powder; hexagonal crystals, Coarse white or grayish powder, Hexagonal, wurtzite crystal structure, White powder; hexagonal

CAS No.

1314-13-2, 174846-84-5, 174846-83-4, 155149-97-6, 20431-17-8, 174846-87-8, 174846-85-6, 8051-03-4
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Melting Point

3587 °F (NIOSH, 2023), Zinc 786 °F, 1974 °C, 1975 °C, 3587 °F
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Record name ZINC OXIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5024
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name ZINC OXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0208
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name ZINC OXIDE, DUST & FUME
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/215
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
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Record name Zinc oxide
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0675.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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